Cas no 55039-05-9 (1-(5-methyl-beta-D-ribofuranosyluronosyl)pyrimidine-2,4(1H,3H)-dione)
55039-05-9 structure
Product Name:1-(5-methyl-beta-D-ribofuranosyluronosyl)pyrimidine-2,4(1H,3H)-dione
CAS No:55039-05-9
MF:C10H12N2O7
MW:272.211483001709
CID:1591333
PubChem ID:150667
Update Time:2025-04-21
1-(5-methyl-beta-D-ribofuranosyluronosyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-methyl-beta-D-ribofuranosyluronosyl)pyrimidine-2,4(1H,3H)-dione
- methyl (2S,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolane-2-carboxylate
- Methyl 1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-ribofuranuronate
- 55039-05-9
- beta-D-ribofuranuronic acid, 1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, methyl ester
- DTXSID30203582
-
- Inchi: 1S/C10H12N2O7/c1-18-9(16)7-5(14)6(15)8(19-7)12-3-2-4(13)11-10(12)17/h2-3,5-8,14-15H,1H3,(H,11,13,17)/t5-,6+,7-,8+/m0/s1
- InChI Key: KBXLPOOODXHSKA-FKSUSPILSA-N
- SMILES: O1[C@H](C(=O)OC)[C@H]([C@H]([C@@H]1N1C=CC(NC1=O)=O)O)O
Computed Properties
- Exact Mass: 272.064
- Monoisotopic Mass: 272.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 1.651
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.614
1-(5-methyl-beta-D-ribofuranosyluronosyl)pyrimidine-2,4(1H,3H)-dione Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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